N-(cyclohexylmethyl)-1-[7-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide

• IUPAC Name: N-(cyclohexylmethyl)-1-[7-(3-methylphenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C26H32N4O2S/c1-17-6-5-9-20(14-17)21-16-33-23-22(21)28-26(29-25(23)32)30-12-10-19(11-13-30)24(31)27-15-18-7-3-2-4-8-18/h5-6,9,14,16,18-19H,2-4,7-8,10-13,15H2,1H3,(H,27,31)(H,28,29,32)
• InChI Key: FYDIRCZFRAFEHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CSC3=C2N=C(NC3=O)N4CCC(CC4)C(=O)NCC5CCCCC5
• Molecular Formula: C26H32N4O2S
• Molecular Weight: 464.6 g/mol

Description

N-(cyclohexylmethyl)-1-[7-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C26H32N4O2S and its molecular weight is 464.63. The purity is usually 95%.
BenchChem offers high-quality N-(cyclohexylmethyl)-1-[7-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(cyclohexylmethyl)-1-[7-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Angiogenic and DNA Cleavage Activities

A study by Kambappa et al. (2017) explored the synthesis of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives. These derivatives exhibited significant anti-angiogenic and DNA cleavage activities, suggesting their potential as anticancer agents. The presence of specific groups on the phenyl ring side chain was found to determine their potency (Kambappa et al., 2017).

Hydrogen Bonding in Anticonvulsants

The crystal structures of anticonvulsant enaminones, including compounds related to the chemical , were analyzed by Kubicki et al. (2000). This study detailed the hydrogen bonding patterns and molecular conformations, which are crucial for understanding their pharmacological activities (Kubicki et al., 2000).

Microwave-Assisted Synthesis of Derivatives

Abdalha et al. (2011) conducted a study on the synthesis of various tetrahydrobenzothieno and tetrahydrobenzothienopyrimidine derivatives under microwave irradiation. These derivatives, related to the specified compound, have potential applications in medicinal chemistry, particularly in the development of new therapeutic agents (Abdalha et al., 2011).

Antibiotic and Antibacterial Drug Synthesis

Ahmed (2007) explored the synthesis of 3-amino-4-cyano-N-phenylaminothiophene-2-carboxamide and its derivatives for potential use as antibiotics and against both Gram-positive and Gram-negative bacteria. This research contributes to the development of new antibiotic and antibacterial drugs (Ahmed, 2007).

Mannich Reaction in Heterocyclic Synthesis

Dotsenko et al. (2012) investigated the aminomethylation of piperidinium derivatives to form tetraazatricyclo carboxamides. This study highlights the utility of the Mannich reaction in synthesizing complex heterocycles, which are important in medicinal chemistry (Dotsenko et al., 2012).

PET Imaging Research

Choi et al. (2015) conducted a study comparing 18F-Mefway and 18F-FCWAY for PET imaging of serotonin receptors in humans. This research is significant in the field of neuroimaging and understanding neurological disorders (Choi et al., 2015).